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Compound of Interest

Compound Name: JJC8-089

Cat. No.: B12366886 Get Quote

This technical guide provides a comprehensive overview of the pharmacology of JJC8-089, a

novel psychoactive compound derived from modafinil. It is intended for an audience of

researchers, scientists, and professionals in the field of drug development. This document

details the compound's mechanism of action, binding profile, and key experimental findings,

supported by structured data, detailed protocols, and visualizations of relevant biological

pathways and experimental designs.

Introduction
JJC8-089 is a derivative of the wakefulness-promoting agent modafinil and is primarily

classified as a dopamine reuptake inhibitor (DRI).[1] First described in the scientific literature in

2016, it was developed as part of a series of modafinil analogs to investigate the structural

determinants of dopamine transporter (DAT) interaction.[1] Unlike some of its closely related

analogs which exhibit "atypical" DAT inhibition, JJC8-089 is characterized as a "typical" or

cocaine-like DRI, which has significant implications for its pharmacological profile and research

applications.[2][3] This guide synthesizes the current understanding of JJC8-089's

pharmacology.

Pharmacodynamics
The pharmacodynamic profile of JJC8-089 is defined by its high affinity and selectivity for the

dopamine transporter, leading to potent inhibition of dopamine reuptake.

2.1 Mechanism of Action
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JJC8-089 exerts its primary effect by binding to the dopamine transporter (DAT) on presynaptic

neurons. This action blocks the reuptake of dopamine from the synaptic cleft, leading to an

accumulation of extracellular dopamine. This increased availability of dopamine enhances

neurotransmission by allowing for greater stimulation of postsynaptic dopamine receptors.

Computational molecular dynamics simulations suggest that JJC8-089, which possesses a

sulfide moiety, preferentially stabilizes the DAT in an outward-facing conformation.[2][3] This

contrasts with its sulfoxide analog, JJC8-091, which promotes an inward-facing conformation

characteristic of atypical DAT inhibitors.[2][3] This stabilization of the outward-facing state is a

key feature of typical, cocaine-like DRIs.[2][4]
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Phase 1: Training

Phase 2: Low-Motivation Induction

Phase 3: Treatment

Phase 4: Testing & Data Collection

Rats trained on choice task:
- Lever A: 1 press -> 1 pellet

- Lever B: 5 presses -> 1 preferred pellet

Administer Tetrabenazine (TBZ)
to induce low-effort bias

Administer JJC8-089
(experimental group)

or Vehicle (control group)

Place rat in operant chamber
for choice session

Record choices for Lever A vs. Lever B
and total trials completed
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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